Cas no 2869871-88-3 (D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester )

• Product Name: D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester
• CAS No: 2869871-88-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5562927
• Update Time: 2025-05-30

D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylethyl)-D-proline 1,1-dimethylethyl ester (ACI)
• D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H23NO2/c1-9(2)12(7-6-8-13-12)10(14)15-11(3,4)5/h9,13H,6-8H2,1-5H3/t12-/m0/s1
• InChI Key： UDJUUGNSJLZSIV-LBPRGKRZSA-N
• SMILES： C([C@@]1(NCCC1)C(C)C)(=O)OC(C)(C)C

Additional information on D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester

D-Proline, 2-(1-Methylethyl)-, 1,1-Dimethylethyl Ester

D-Proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester is a compound with the CAS number 2869871-88-3. This compound is a derivative of proline, a naturally occurring amino acid that plays a crucial role in various biological processes. The esterification of proline with 1,1-dimethylethyl groups introduces unique chemical properties that make it valuable in both research and industrial applications.

The structure of this compound is characterized by the presence of a proline backbone with specific substituents. The 2-(1-methylethyl) group adds bulk to the molecule, while the 1,1-dimethylethyl ester group enhances its solubility and stability. These structural features make it an interesting candidate for studies in stereochemistry and catalysis. Recent research has highlighted its potential as a chiral auxiliary in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products.

One of the most significant advancements involving this compound is its application in peptide synthesis. Proline derivatives are known for their ability to act as catalysts in various reactions due to their rigid structure and hydrogen bonding capabilities. The esterified form of D-proline has shown enhanced catalytic activity in aldol reactions and other carbonyl additions, making it a valuable tool in organic synthesis.

In addition to its catalytic applications, this compound has found utility in the pharmaceutical industry. Its chiral properties make it suitable for the resolution of racemic mixtures and the synthesis of complex molecules with high enantioselectivity. Recent studies have demonstrated its effectiveness in synthesizing bioactive compounds with potential therapeutic applications.

The synthesis of D-proline derivatives has also been optimized through innovative methodologies. Researchers have developed efficient routes using enzymatic catalysis and microwave-assisted synthesis to produce this compound on a larger scale. These advancements have not only improved yield but also reduced production costs, making it more accessible for industrial use.

Furthermore, this compound has been explored for its role in food chemistry and flavor enhancement. Its ability to modulate taste perception has led to its consideration as an additive in the food industry. Preliminary studies suggest that it could enhance umami flavors without altering the overall sensory profile of food products.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This makes it an attractive option for green chemistry applications.

Despite its numerous advantages, the handling and storage of D-proline derivatives require careful consideration. They are sensitive to moisture and light, necessitating storage in airtight containers under controlled conditions. Proper handling ensures stability and maintains the integrity of the compound for long-term use.

In conclusion, D-proline, 2-(1-methylethyl)-, 1,1-dimethylethyl ester is a versatile compound with diverse applications across multiple fields. Its unique chemical properties and chiral characteristics make it an invaluable tool in research and industry. With ongoing advancements in synthetic methodologies and continued exploration of its potential uses, this compound is poised to play an even greater role in future innovations.